Cas no 2091037-72-6 (6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-indole-3-carboxylic acid)

• Product Name: 6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-indole-3-carboxylic acid
• CAS No: 2091037-72-6
• MF: C₂₄H₁₈N₂O₄
• MW: 398.410726070404
• CID: 5164028
• PubChem ID: 131428757
• Update Time: 2025-05-23

6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-indole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-carboxylic acid, 6-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-
• 6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-indole-3-carboxylic acid

• Inchi： 1S/C24H18N2O4/c27-23(28)20-12-25-22-11-14(9-10-19(20)22)26-24(29)30-13-21-17-7-3-1-5-15(17)16-6-2-4-8-18(16)21/h1-12,21,25H,13H2,(H,26,29)(H,27,28)
• InChI Key： NBUDETHLFPPYJW-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC(NC(OCC3C4=C(C=CC=C4)C4=C3C=CC=C4)=O)=C2)C(C(O)=O)=C1

Additional information on 6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-indole-3-carboxylic acid

Recent Advances in the Application of 6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-indole-3-carboxylic acid (CAS: 2091037-72-6) in Chemical Biology and Pharmaceutical Research

The compound 6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-indole-3-carboxylic acid (CAS: 2091037-72-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in peptide synthesis, drug discovery, and medicinal chemistry. This research briefing aims to provide a comprehensive overview of the latest advancements and findings related to this compound, highlighting its structural properties, synthetic utility, and potential therapeutic applications.

Recent studies have demonstrated that 6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-indole-3-carboxylic acid serves as a critical building block in solid-phase peptide synthesis (SPPS). Its Fmoc-protected amino group and carboxylic acid functionality make it an ideal candidate for the incorporation of indole-based motifs into peptide chains. Researchers have successfully utilized this compound to synthesize novel peptide derivatives with enhanced bioactivity and stability, particularly in the development of antimicrobial and anticancer agents.

In addition to its role in peptide synthesis, 6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-indole-3-carboxylic acid has been explored as a key intermediate in the design of small-molecule inhibitors targeting various enzymes and receptors. A recent study published in the Journal of Medicinal Chemistry reported the use of this compound in the development of selective inhibitors for protein kinases involved in inflammatory pathways. The study highlighted the compound's ability to modulate kinase activity through its indole core, which interacts with the hydrophobic pockets of the target enzymes.

Furthermore, advancements in analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS), have enabled researchers to characterize the purity and stability of 6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-indole-3-carboxylic acid with high precision. These techniques have been instrumental in optimizing synthetic protocols and ensuring the reproducibility of results in both academic and industrial settings.

Looking ahead, the potential applications of 6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-indole-3-carboxylic acid extend beyond traditional drug discovery. Emerging research suggests its utility in the development of bioorthogonal probes and fluorescent tags for imaging studies, leveraging the indole moiety's unique photophysical properties. Such applications could pave the way for new diagnostic tools and therapeutic monitoring systems in personalized medicine.

In conclusion, 6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-indole-3-carboxylic acid (CAS: 2091037-72-6) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its multifaceted applications, from peptide synthesis to enzyme inhibition and imaging, underscore its importance in advancing both fundamental science and translational medicine. Continued exploration of its properties and potential will likely yield further innovations in the coming years.